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Potent PKC inhibitor. Photosensitizing agent. Potent antileishmanial agent. Selective class II-MHC restricted presentation of exogenous antigen inhibitor. Shows antitumor, antifungal and antiviral effects in vivo.
Hypocrellin A is a perylenequinoid that has been found in Shiraia bambusicola and has diverse biological activities. It is active against C. albicans, C. parapsilosis, and C. tropicalis fungi (IC50s = 0.65, 1, and 85 µg/ml, respectively), as well as S. aureus, methicillin-resistant S. aureus (MRSA), P. aeruginosa, and M. intracellulare bacteria (IC50s = 3, 7, 10, and 2.5 µg/ml, respectively). Hypocrellin A is also active against L. donovani promastigotes (IC50 = 0.27 µg/ml). Upon photoactivation with UV radiation, hypocrellin A induces production of reactive oxygen species and apoptosis and reduces cell viability of A549 cancer cells.
Hypocrellin a is a nat...